Cas no 879427-90-4 (N-(4-ethoxyphenyl)-3-nitropyridin-2-amine)

• Product Name: N-(4-ethoxyphenyl)-3-nitropyridin-2-amine
• CAS No: 879427-90-4
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5421772
• Update Time: 2025-05-25

N-(4-ethoxyphenyl)-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-3-nitropyridin-2-amine

• Inchi： 1S/C13H13N3O3/c1-2-19-11-7-5-10(6-8-11)15-13-12(16(17)18)4-3-9-14-13/h3-9H,2H2,1H3,(H,14,15)
• InChI Key： BENDNAUJRCYTOM-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(OCC)C=C2)=NC=CC=C1[N+]([O-])=O

Additional information on N-(4-ethoxyphenyl)-3-nitropyridin-2-amine

Introduction to N-(4-Ethoxyphenyl)-3-Nitropyridin-2-Amine (CAS No. 879427-90-4)

N-(4-Ethoxyphenyl)-3-nitropyridin-2-amine is a highly specialized organic compound with the CAS registry number 879427-90-4. This compound belongs to the class of heterocyclic aromatic amines, specifically featuring a pyridine ring substituted with a nitro group at position 3 and an amino group at position 2. The 4-ethoxyphenyl group attached to the nitrogen atom further enhances its structural complexity and functional diversity. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of N-(4-Ethoxyphenyl)-3-nitropyridin-2-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. The incorporation of the 4-ethoxyphenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions optimized for this compound.

One of the most promising applications of N-(4-Ethoxyphenyl)-3-nitropyridin-2-amine lies in its use as an intermediate in drug discovery. Its unique combination of electron-withdrawing nitro groups and electron-donating ethoxy substituents makes it an ideal candidate for modulating biological activities. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

In addition to its pharmaceutical applications, N-(4-Ethoxyphenyl)-3-nitropyridin-2-amine has shown remarkable properties in materials science. Its ability to act as a precursor for conducting polymers has been explored in recent research, particularly in the context of flexible electronics and energy storage devices. The compound's high thermal stability and excellent electronic properties make it a valuable component in next-generation materials.

The chemical stability of N-(4-Ethoxyphenyl)-3-nitropyridin-2-amino is another key factor contributing to its versatility. Under normal storage conditions, the compound remains stable, which simplifies its handling and transportation. However, under certain reaction conditions, such as high temperatures or strong acidic environments, it can undergo transformations that open up new avenues for chemical modification.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of N-(4-Ethoxyphenyl)-3-nitropyridin-2-amino. Advanced quantum mechanical calculations have revealed insights into its frontier molecular orbitals, which are critical for understanding its reactivity and selectivity in various chemical reactions. These findings have paved the way for more precise predictions of its behavior in complex reaction systems.

In conclusion, N-(4-Ethoxyphenyl)-3-nitropyridin-2-amino (CAS No. 879427-90-) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in future innovations across pharmaceuticals, materials science, and beyond.